Cas no 1806923-41-0 (2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol
• CAS No: 1806923-41-0
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4963726
• Update Time: 2025-10-30

2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7BrF3NO/c9-6-1-4(8(10,11)12)2-7(13)5(6)3-14/h1-2,14H,3,13H2
• InChI Key： RHTSAKNHOJCCCC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1CO)N

Computed Properties

• Exact Mass: 268.96631 g/mol
• Monoisotopic Mass: 268.96631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2
• Molecular Weight: 270.05

Additional information on 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol

Recent Advances in the Study of 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol (CAS: 1806923-41-0)

The compound 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol (CAS: 1806923-41-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the importance of 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol as a key intermediate in the synthesis of novel pharmaceutical agents. Its trifluoromethyl group and bromo-substitution make it a versatile building block for the development of small-molecule inhibitors and modulators targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

One of the most significant breakthroughs involves the use of 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The compound's unique structure allows for optimal interactions with the ATP-binding site of kinases, making it particularly valuable for this application.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol. A team from MIT developed a novel catalytic system that improves the yield and purity of this compound while reducing environmental impact. Their green chemistry approach, published in ACS Sustainable Chemistry & Engineering, represents an important step forward in the sustainable production of this valuable pharmaceutical intermediate.

In terms of biological evaluation, preliminary studies have shown that derivatives of 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol exhibit interesting antimicrobial properties. Research conducted at the University of Cambridge identified several analogs with potent activity against drug-resistant bacterial strains, including MRSA. These findings, currently under peer review, suggest potential applications in addressing the growing challenge of antibiotic resistance.

The pharmaceutical industry has shown increasing interest in this compound, with several patents filed in 2023 covering novel synthetic routes and therapeutic applications. One notable patent (WO2023124567) describes its use in the development of next-generation antidepressants targeting the serotonin transporter with improved selectivity profiles. This application leverages the compound's ability to modulate neurotransmitter systems while maintaining favorable pharmacokinetic properties.

Looking forward, researchers anticipate that 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol will continue to play a significant role in drug discovery efforts. Its structural features make it particularly suitable for fragment-based drug design and combinatorial chemistry approaches. Ongoing studies are exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design, representing exciting new directions for this versatile compound.

In conclusion, the growing body of research on 2-Amino-6-bromo-4-(trifluoromethyl)benzyl alcohol (CAS: 1806923-41-0) underscores its importance as a valuable tool in medicinal chemistry and drug development. From its applications in kinase inhibitor design to its potential in addressing antimicrobial resistance, this compound continues to demonstrate significant promise across multiple therapeutic areas. As synthetic methodologies improve and our understanding of its biological interactions deepens, we can expect to see even more innovative applications emerge in the coming years.